Cas no 338977-17-6 (4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide
• CAS No: 338977-17-6
• CID: 4648243
• Update Time: 2025-08-02

4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide

Additional information on 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide

4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide: A Comprehensive Overview

The compound with CAS No 338977-17-6, known as 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrrole ring, a fluoro-substituted benzoyl group, and a methoxyimino methyl group. These structural features contribute to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The fluorine atom in the benzoyl group adds electronic versatility, enhancing the molecule's reactivity and bioavailability. Furthermore, the methoxyimino methyl group introduces additional functional complexity, making this compound a promising candidate for modulating enzyme activity or receptor binding.

One of the most exciting developments involving this compound is its potential role in anticancer drug design. Researchers have demonstrated that certain pyrrole-based compounds can inhibit key enzymes involved in cancer cell proliferation. The fluorine substitution in this molecule has been shown to improve its selectivity for specific targets, reducing off-target effects and enhancing therapeutic efficacy.

In addition to its pharmacological applications, 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have shown that this compound can exhibit favorable charge transport properties when incorporated into polymer blends.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the fluorine atom and the methoxyimino methyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps by employing novel catalysts and reaction media, significantly improving the overall efficiency of the synthesis.

From an environmental standpoint, the development of efficient synthetic routes for 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide is crucial. By minimizing waste and reducing energy consumption, these advancements align with global efforts to promote sustainable chemistry practices. This not only benefits the environment but also lowers production costs, making the compound more accessible for commercial applications.

In conclusion, 4-(2-Fluorobenzoyl)-N-(methoxyimino)methyl-1H-pyrrole-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.